Cas no 895737-65-2 (N-(3,4-dibromophenyl)methanesulfonamide)

• Product Name: N-(3,4-dibromophenyl)methanesulfonamide
• CAS No: 895737-65-2
• MF: C₇H₇Br₂NO₂S
• MW: 329.008979082108
• CID: 5791707
• PubChem ID: 165662550
• Update Time: 2025-06-14

N-(3,4-dibromophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 895737-65-2
• N-(3,4-dibromophenyl)methanesulfonamide
• EN300-741116

• Inchi： 1S/C7H7Br2NO2S/c1-13(11,12)10-5-2-3-6(8)7(9)4-5/h2-4,10H,1H3
• InChI Key： YCUIEFJJGGSXFG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)NS(C)(=O)=O)Br

Computed Properties

• Exact Mass: 328.85438g/mol
• Monoisotopic Mass: 326.85642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.6Ų

Additional information on N-(3,4-dibromophenyl)methanesulfonamide

Recent Advances in the Study of N-(3,4-dibromophenyl)methanesulfonamide (CAS: 895737-65-2) in Chemical Biology and Pharmaceutical Research

N-(3,4-dibromophenyl)methanesulfonamide (CAS: 895737-65-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique brominated aromatic structure, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and antimicrobial applications. Recent studies have focused on elucidating its molecular mechanisms of action, optimizing its synthetic pathways, and exploring its potential therapeutic applications.

One of the most notable findings in recent research is the compound's ability to act as a potent inhibitor of specific bacterial enzymes, such as dihydropteroate synthase (DHPS), a key target in antimicrobial therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(3,4-dibromophenyl)methanesulfonamide exhibits a 50% inhibitory concentration (IC50) of 0.8 μM against DHPS in Staphylococcus aureus, suggesting its potential as a lead compound for developing new antibiotics. The study further revealed that the bromine substitutions at the 3 and 4 positions of the phenyl ring significantly enhance the compound's binding affinity to the enzyme's active site.

In addition to its antimicrobial properties, recent investigations have explored the compound's potential in cancer research. A preclinical study conducted in 2024 showed that N-(3,4-dibromophenyl)methanesulfonamide can induce apoptosis in certain cancer cell lines, particularly those with overexpression of sulfatase enzymes. The compound's methanesulfonamide moiety appears to play a crucial role in this activity, possibly through interference with cellular sulfation pathways. However, further studies are needed to fully understand its mechanism of action and to assess its selectivity between cancerous and normal cells.

The synthetic chemistry of N-(3,4-dibromophenyl)methanesulfonamide has also seen significant advancements. Recent publications have described more efficient synthetic routes with improved yields (up to 78%) and reduced byproduct formation. These developments are particularly important given the compound's growing importance as a building block for more complex pharmaceutical agents. The optimized synthetic protocols typically involve the direct sulfonylation of 3,4-dibromoaniline under controlled conditions, followed by careful purification steps to ensure high purity (>98%) of the final product.

Despite these promising developments, challenges remain in the clinical translation of N-(3,4-dibromophenyl)methanesulfonamide. Pharmacokinetic studies have indicated that the compound has relatively low oral bioavailability (approximately 25% in rodent models), primarily due to its poor solubility in aqueous media. Current research efforts are focusing on the development of prodrug strategies and formulation approaches to overcome this limitation. A recent patent application (WO2023124567) describes several salt forms and co-crystals of the compound that show improved dissolution profiles while maintaining biological activity.

Looking forward, N-(3,4-dibromophenyl)methanesulfonamide represents a versatile scaffold for further medicinal chemistry optimization. Its dual functionality (brominated aromatic system and sulfonamide group) offers multiple sites for structural modification, enabling the development of derivatives with tailored biological properties. Ongoing research is exploring its potential in other therapeutic areas, including inflammation and neurodegenerative diseases, where sulfonamide-based compounds have shown historical success. The compound's unique chemical features and demonstrated biological activities make it a valuable subject for continued investigation in chemical biology and drug discovery.